Cas no 2228295-73-4 (2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine)

• Product Name: 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine
• CAS No: 2228295-73-4
• MF: C₈H₁₁ClF₃N₃
• MW: 241.64125084877
• CID: 5867383
• PubChem ID: 165966730
• Update Time: 2025-08-05

2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine
• 2228295-73-4
• 2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-1-amine
• EN300-1961053

• Inchi： 1S/C8H11ClF3N3/c1-4(3-13)5-6(8(10,11)12)14-15(2)7(5)9/h4H,3,13H2,1-2H3
• InChI Key： JUPUGORPPMLOBO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(C)CN

Computed Properties

• Exact Mass: 241.0593595g/mol
• Monoisotopic Mass: 241.0593595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine

Comprehensive Overview of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine (CAS No. 2228295-73-4)

The compound 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine (CAS No. 2228295-73-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the trifluoromethyl group and the pyrazole ring, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine is its role in the development of novel pharmaceuticals. The pyrazole moiety is a common pharmacophore found in many FDA-approved drugs, and the addition of a trifluoromethyl group often enhances metabolic stability and bioavailability. This compound is particularly relevant in the context of targeted drug delivery and precision medicine, which are among the most searched topics in the pharmaceutical industry today.

In addition to its pharmaceutical applications, 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine is also being explored for its potential in agrochemicals. The chloro and trifluoromethyl substituents contribute to its pesticidal and herbicidal properties, aligning with the global demand for sustainable agriculture and eco-friendly crop protection solutions. These keywords are frequently searched by farmers, agronomists, and environmental scientists, reflecting the compound's relevance to current agricultural challenges.

The synthesis of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine involves multi-step organic reactions, including the formation of the pyrazole core and subsequent functionalization. Advanced techniques such as microwave-assisted synthesis and flow chemistry are often employed to improve yield and efficiency. These methods are trending in the chemical research community, as evidenced by the high volume of searches for green chemistry and process optimization.

From a regulatory perspective, CAS No. 2228295-73-4 is not classified as a hazardous material, making it a safer alternative for research and industrial use. This aspect is crucial for laboratories and manufacturers aiming to comply with REACH and GMP standards, which are frequently searched terms in the context of chemical safety and compliance.

In conclusion, 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine represents a versatile and promising compound with applications spanning pharmaceuticals and agrochemicals. Its structural uniqueness and alignment with current research trends, such as sustainable chemistry and drug discovery, make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial research.